Cas no 116002-28-9 (6H-Purin-6-one,2-amino-9-(2-deoxy-b-D-threo-pentofuranosyl)-1,9-dihydro-)

6H-Purin-6-one,2-amino-9-(2-deoxy-b-D-threo-pentofuranosyl)-1,9-dihydro- structure
116002-28-9 structure
Product Name:6H-Purin-6-one,2-amino-9-(2-deoxy-b-D-threo-pentofuranosyl)-1,9-dihydro-
CAS No:116002-28-9
MF:C10H13N5O4
MW:267.241321325302
CID:143020
PubChem ID:136108704
Update Time:2025-04-19

6H-Purin-6-one,2-amino-9-(2-deoxy-b-D-threo-pentofuranosyl)-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-9-(2-deoxy-b-D-threo-pentofuranosyl)-1,9-dihydro-
    • 2-amino-9-[(2S,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
    • 116002-28-9
    • 2-Amino-9-((2S,4R,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
    • Inchi: 1S/C10H13N5O4/c11-10-13-8-7(9(18)14-10)12-3-15(8)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H3,11,13,14,18)/t4-,5-,6+/m1/s1
    • InChI Key: YKBGVTZYEHREMT-PBXRRBTRSA-N
    • SMILES: O1[C@H](CO)[C@@H](C[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 267.096754
  • Monoisotopic Mass: 267.096754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.3
  • Topological Polar Surface Area: 135
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